N-(furan-2-ylmethyl)-2-(methylthio)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-methylsulfanyl-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C19H19NO2S2/c1-23-18-9-3-2-8-17(18)19(21)20(14-15-6-4-12-22-15)11-10-16-7-5-13-24-16/h2-9,12-13H,10-11,14H2,1H3
• InChI Key: IIRDGMVJUZYHBO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N(CCC2=CC=CS2)CC3=CC=CO3
• Molecular Formula: C19H19NO2S2
• Molecular Weight: 357.5 g/mol

Description

N-(furan-2-ylmethyl)-2-(methylthio)-N-(2-(thiophen-2-yl)ethyl)benzamide, also known as FMTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research into the synthesis of heterocyclic compounds, such as dihydrothieno and furopyrimidines, explores the reactivity of benzamido derivatives related to the chemical structure . These synthetic methods have implications for developing novel organic materials and bioactive molecules (Maruoka, Yamagata, & Yamazaki, 2001).

Materials Science and Solar Cells

In materials science, phenothiazine derivatives, including those with furan and thiophene linkers, have been synthesized for use in dye-sensitized solar cells, demonstrating the impact of heteroaromatic linkers on the performance of photovoltaic devices. One particular study showed a significant improvement in solar energy-to-electricity conversion efficiency when furan was used as a conjugated linker (Se Hun Kim et al., 2011).

Nanotechnology and Nanoparticle Synthesis

Compounds containing furan and thiophene motifs have been used as precursors for nanoparticle synthesis. For instance, mercury(II) dithiocarbamate complexes have been prepared and characterized, leading to the development of mercury sulfide nanoparticles with potential applications in electronics and catalysis (Dar, Thirumaran, & Selvanayagam, 2015).

Antimicrobial and Anticancer Research

New furan/thiophene-1,3-benzothiazin-4-one hybrids have been designed and synthesized, exhibiting antimicrobial activity against a range of Gram-positive, Gram-negative bacteria, and yeasts. This research underscores the potential of furan and thiophene derivatives in developing new antimicrobial agents (Łukasz Popiołek, Biernasiuk, & Malm, 2016). Additionally, N-substituted benzamides, related to the structural framework , have been explored for their anticancer activities, highlighting the therapeutic potential of such compounds (Ravinaik et al., 2021).

Electrochemical Applications

Heterocyclic compounds, including those with furan and thiophene units, have been studied as novel type additives for cathode materials in batteries, aiming to improve cycleability performance. These studies contribute to the development of advanced materials for energy storage applications (Abe et al., 2006).